Cas no 82799-49-3 (2-Propenamide, N-methyl-N-(phenylmethyl)-)

• Product name: 2-Propenamide, N-methyl-N-(phenylmethyl)-
• CAS No: 82799-49-3
• MF: C₁₁H₁₃NO
• MW: 175.227
• CID: 4204404
• PubChem ID: 11332776

2-Propenamide, N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-methyl-N-(phenylmethyl)-
• SXMHECGYSOUMFN-UHFFFAOYSA-N
• N-benzyl-N-methylacrylamide
• N-benzyl-N-methyl-acrylamide
• AKOS009808279
• MFCD12091116
• SCHEMBL491378
• GP-0667
• 82799-49-3
• N-benzyl-N-methylprop-2-enamide

• Inchi： InChI=1S/C11H13NO/c1-3-11(13)12(2)9-10-7-5-4-6-8-10/h3-8H,1,9H2,2H3
• InChI Key： SXMHECGYSOUMFN-UHFFFAOYSA-N
• SMILES： CN(CC1=CC=CC=C1)C(=O)C=C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-Propenamide, N-methyl-N-(phenylmethyl)-

测试